Cas no 1805690-53-2 (1-Bromo-3-(4-ethoxy-3-(methylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-ethoxy-3-(methylthio)phenyl)propan-2-one
• CAS No: 1805690-53-2
• MF: C₁₂H₁₅BrO₂S
• MW: 303.21530175209
• CID: 4976209
• Update Time: 2025-05-25

1-Bromo-3-(4-ethoxy-3-(methylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-ethoxy-3-(methylthio)phenyl)propan-2-one

• Inchi： 1S/C12H15BrO2S/c1-3-15-11-5-4-9(6-10(14)8-13)7-12(11)16-2/h4-5,7H,3,6,8H2,1-2H3
• InChI Key： SYOYVVWOGXBWAX-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=C(C=1)SC)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 3.2
• Topological Polar Surface Area: 51.6

Additional information on 1-Bromo-3-(4-ethoxy-3-(methylthio)phenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(4-ethoxy-3-(methylthio)phenyl)propan-2-one (CAS No. 1805690-53-2)

1-Bromo-3-(4-ethoxy-3-(methylthio)phenyl)propan-2-one (CAS No. 1805690-53-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This compound, often referred to by its CAS number 1805690-53-2, features a brominated propanone core linked to a substituted phenyl ring, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its properties, synthesis methods, and potential uses, particularly in the fields of pharmaceuticals, agrochemicals, and material science.

The molecular structure of 1-Bromo-3-(4-ethoxy-3-(methylthio)phenyl)propan-2-one includes an ethoxy group and a methylthio moiety, which contribute to its reactivity and versatility. These functional groups enable the compound to participate in a wide range of chemical reactions, such as nucleophilic substitutions and condensation reactions, making it a key building block for more complex molecules. Its CAS registry number 1805690-53-2 is frequently searched in scientific databases, reflecting its growing importance in research and development.

One of the most discussed topics surrounding CAS 1805690-53-2 is its role in the synthesis of biologically active compounds. Recent studies have explored its potential as a precursor for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's ability to introduce bromine and other functional groups into molecular frameworks makes it a valuable tool for medicinal chemists. Additionally, its ethoxy and methylthio substituents are often highlighted in discussions about structure-activity relationships (SAR), a hot topic in modern pharmacology.

In the agrochemical sector, 1-Bromo-3-(4-ethoxy-3-(methylthio)phenyl)propan-2-one has been investigated for its potential use in the synthesis of pesticides and herbicides. The compound's unique structure allows for the creation of derivatives with enhanced activity against pests and weeds. This aligns with the current global focus on sustainable agriculture and the need for eco-friendly crop protection solutions. Searches for "CAS 1805690-53-2 agrochemical applications" have seen a notable increase, indicating strong industry interest.

From a material science perspective, 1-Bromo-3-(4-ethoxy-3-(methylthio)phenyl)propan-2-one offers opportunities for the development of advanced polymers and functional materials. Its reactive sites can be utilized to modify polymer chains, leading to materials with tailored properties such as improved thermal stability or conductivity. This has sparked discussions in forums and research papers about its potential in smart materials and nanotechnology, topics that are highly relevant in today's tech-driven world.

The synthesis of CAS 1805690-53-2 typically involves multi-step organic reactions, including etherification, bromination, and thioether formation. Researchers often search for "synthesis of 1-Bromo-3-(4-ethoxy-3-(methylthio)phenyl)propan-2-one" to find optimized protocols and alternative routes. Recent advancements in green chemistry have also influenced the discussion, with a focus on reducing waste and improving the environmental footprint of its production.

Safety and handling of 1-Bromo-3-(4-ethoxy-3-(methylthio)phenyl)propan-2-one are also frequently searched topics. While not classified as hazardous under standard regulations, proper laboratory practices and personal protective equipment (PPE) are recommended when working with this compound. This aligns with the broader industry trend toward responsible chemical management and workplace safety.

In conclusion, 1-Bromo-3-(4-ethoxy-3-(methylthio)phenyl)propan-2-one (CAS No. 1805690-53-2) is a compound of significant scientific and industrial interest. Its versatile chemistry, potential applications in drug development, agrochemicals, and advanced materials, and relevance to current research trends make it a subject worth exploring further. As the demand for specialized organic intermediates grows, this compound is likely to remain a key player in the field of synthetic chemistry.